2-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetic acid

• IUPAC Name: 2-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetic acid
• InChI: InChI=1S/C14H15NO2/c16-13(17)8-9-4-3-6-11-10-5-1-2-7-12(10)15-14(9)11/h1-2,5,7,9,15H,3-4,6,8H2,(H,16,17)
• InChI Key: AZZZVAUBRCDMFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C1)C3=CC=CC=C3N2)CC(=O)O
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

The compound “2-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetic acid” is a derivative of carbazole. It has a molecular weight of 229.28. The IUPAC name for this compound is 2-(2,3,4,9-tetrahydro-1H-carbazol-1-yl)acetic acid.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of 2‐acetyl‐8‐methyl‐2,3,4,9‐tetrahydro‐1H‐carbazol‐1‐one with hydrazine hydrate in glacial acetic acid yielded a mixture of two products.

Molecular Structure Analysis

The molecular structure of this compound includes a carbazole moiety, which is a tricyclic structure consisting of two benzene rings fused on either side of a pyrrole ring. The presence of the acetic acid group may contribute to its reactivity and potential applications in medicinal chemistry.

Chemical Reactions Analysis

The chemical reactions involving this compound are influenced by its functional groups. For example, these ketoesters react with hydroxylamine hydrochloride to yield 1-hydroxyimino-2,3,4,9-tetrahydro-1H-carbazoles.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a melting point of 137-138 degrees Celsius. The presence of the oxo group can increase the compound’s polarity, potentially affecting its solubility in various solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Tetrahydro-1H-β-carbolines are privileged heterocyclic frameworks found in numerous bioactive compounds and commercial drugs. . Researchers explore derivatives of this compound for potential therapeutic applications.

Pharmacophore Design

• 1,5-Disubstituted-tetrazoles (1,5-DS-T) are bioisosteres of the cis-amide bond in peptides. Medicinal chemists use them to mimic peptide conformations and enhance pharmacokinetic and pharmacodynamic properties. .

Organocatalysis

• The synthesis of 2,3,4,9-tetrahydro-1H-carbazol-1-ones (including our compound of interest) using organocatalysis has been achieved. These reactions yield high enantioselectivity and provide access to valuable carbazole derivatives. .

Antibacterial and Antifungal Properties

• Some tetrahydro-1H-carbazol-1-ones exhibit antibacterial, antiyeast, and antifungal properties. For example, 6-methoxy-7,8-dimethyl-2,3,4,9-tetrahydro-1H-carbazol-1-one has demonstrated these effects. .

Synthetic Methodology

• The Ugi-azide (UA) reaction allows the efficient synthesis of 1,5-DS-T. .

Oxidation Strategies

• Researchers have developed chemo- and regioselective oxidation methods for substituted 2,3,4,9-tetrahydro-1H-carbazoles. Depending on the oxidant used, these reactions yield either 2,3,4,9-tetrahydro-1H-carbazol-1-ones or 3,4,5,6-tetrahydro-1H-1-benzazonine-2,7-diones. .

Safety and Hazards

The safety information available indicates that this compound should be handled with care. It has been assigned the GHS07 pictogram, with hazard statements H302, H315, H319, and H335. Precautionary measures include avoiding contact with eyes, skin, and clothing, and avoiding ingestion and inhalation.